![molecular formula C11H15N3S B1482241 2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine CAS No. 2097964-89-9](/img/structure/B1482241.png)
2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine
Overview
Description
2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine, otherwise known as ETTP, is an organic compound of the pyrazole family. It is a heterocyclic, aromatic compound, with a molecular formula of C7H11N2S. ETTP is a colorless, crystalline solid, with a melting point of 109°C. It is an important research chemical, used in the synthesis of a variety of organic compounds.
Scientific Research Applications
Synthesis and Transformations
The compound is involved in synthetic chemistry, where its derivatives are synthesized for various applications. For example, the synthesis and transformations of ethyl (2E)-3-N,N-dimethylamino-2-(5-ethoxy-1-phenyl-1H-pyrazol-3-yl)propenoate demonstrate the versatility of pyrazolyl compounds in forming different structures through reactions with amines and other compounds (Stanovnik, Bevk, Golič, Golobič, & Svete, 2005).
Catalysis
Pyrazolyl compounds have been utilized in catalysis, such as in the copolymerization of CO2 and cyclohexene oxide, demonstrating their potential in green chemistry and materials science. The zinc(II) carboxylate complexes derived from pyrazolyl compounds show significant activity as catalysts, highlighting their utility in polymerization processes to create environmentally friendly polymers (Matiwane, Obuah, & Darkwa, 2020).
Material Science
The modification of materials through chemical reactions involving pyrazolyl compounds is another area of application. For instance, radiation-induced poly vinyl alcohol/acrylic acid hydrogels modified with various amine compounds, including pyrazolyl derivatives, show enhanced properties suitable for medical applications, indicating the role of these compounds in developing new materials with specific functionalities (Aly & El-Mohdy, 2015).
Antimicrobial and Antitumor Activities
Pyrazolyl-thiazoles incorporating the thiophene moiety have been synthesized and evaluated as potent anti-tumor agents. Their structure-activity relationship reveals promising activities against various cancer cell lines, suggesting the potential of pyrazolyl compounds in medicinal chemistry and drug development (Gomha, Edrees, & Altalbawy, 2016).
properties
IUPAC Name |
2-(5-ethyl-3-thiophen-3-ylpyrazol-1-yl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3S/c1-2-10-7-11(9-3-6-15-8-9)13-14(10)5-4-12/h3,6-8H,2,4-5,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTAOEPWJBSFPHK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NN1CCN)C2=CSC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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